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Compound of Interest

Compound Name: Linolenyl laurate

Cat. No.: B15550000 Get Quote

CAS Number: CB5295641

This technical guide provides a comprehensive overview of linolenyl laurate, a long-chain fatty

acid ester. The document is intended for researchers, scientists, and professionals in the field

of drug development who are interested in the properties, synthesis, and potential applications

of this compound. While direct experimental data for linolenyl laurate is limited in publicly

available literature, this guide compiles the existing information and infers potential

characteristics based on the properties of its constituent molecules, linolenyl alcohol and lauric

acid, and related fatty acid esters.

Physicochemical Properties
Quantitative data on the physicochemical properties of linolenyl laurate is not readily available

in scientific literature. The following table summarizes the known identifiers and calculated

properties. Further experimental validation is required to determine the precise physical

constants.
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Property Value Source

CAS Number CB5295641 ChemicalBook

Molecular Formula C₃₀H₅₄O₂ ChemicalBook[1]

Molecular Weight 446.75 g/mol ChemicalBook[1]

Melting Point Data not available

Boiling Point Data not available

Solubility

Insoluble in water; likely

soluble in organic solvents

such as ethanol, ether, and

chloroform.

Inferred from lauric acid

solubility

Synthesis of Linolenyl Laurate
A specific, detailed experimental protocol for the synthesis of linolenyl laurate is not

extensively documented. However, based on the synthesis of other fatty acid esters, an

enzymatic approach using lipase is a highly probable and efficient method.

Experimental Protocol: Lipase-Catalyzed Esterification
(Proposed)
This proposed protocol is based on established methods for the enzymatic synthesis of similar

esters.[2][3][4]

Materials:

Linolenyl alcohol

Lauric acid

Immobilized lipase (e.g., from Candida antarctica, Novozym 435)

Organic solvent (e.g., hexane, toluene, or a solvent-free system)

Molecular sieves (optional, for water removal)
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Methodology:

Reaction Setup: In a round-bottom flask, dissolve equimolar amounts of linolenyl alcohol and

lauric acid in a suitable organic solvent. For a solvent-free system, gently heat the mixture to

melt the lauric acid.

Enzyme Addition: Add the immobilized lipase to the reaction mixture. The enzyme loading is

typically between 1-10% (w/w) of the total substrate weight.

Water Removal (Optional): If the reaction is sensitive to water, add activated molecular

sieves to the mixture to remove the water produced during esterification, thereby shifting the

equilibrium towards product formation.

Reaction Conditions: The reaction is typically carried out at a temperature between 40-60°C

with constant stirring for a period ranging from several hours to a few days.

Monitoring: The progress of the reaction can be monitored by techniques such as thin-layer

chromatography (TLC) or gas chromatography (GC) to determine the consumption of

reactants and the formation of the ester.

Purification: Once the reaction reaches completion, the immobilized enzyme can be filtered

off for reuse. The solvent is then removed under reduced pressure. The resulting crude

linolenyl laurate can be purified using column chromatography on silica gel with a suitable

solvent system (e.g., a gradient of hexane and ethyl acetate).
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Caption: Proposed enzymatic synthesis of linolenyl laurate.

Potential Applications in Drug Development
Direct applications of linolenyl laurate in drug development have not been reported. However,

based on the biological activities of its constituent molecules, several potential applications can

be postulated.

Anti-Inflammatory Agent
Both α-linolenic acid and lauric acid have demonstrated anti-inflammatory properties. α-

Linolenic acid can modulate inflammatory pathways, and lauric acid has been shown to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15550000?utm_src=pdf-body-img
https://www.benchchem.com/product/b15550000?utm_src=pdf-body
https://www.benchchem.com/product/b15550000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


suppress inflammatory responses in macrophages. It is plausible that linolenyl laurate, as a

pro-drug, could be hydrolyzed in vivo to release these active components, thereby exerting an

anti-inflammatory effect.

Modulation of PPAR Signaling
Peroxisome proliferator-activated receptors (PPARs) are nuclear receptors that play a crucial

role in lipid metabolism and inflammation. Fatty acids are natural ligands for PPARs. Both

linolenic acid and lauric acid are known to interact with and modulate PPAR signaling

pathways. Therefore, linolenyl laurate could potentially act as a modulator of PPARs,

influencing gene expression related to lipid metabolism and inflammatory responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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